Until now, standardized evaluation of cosmetic effects was conducted mainly in still conditions such as pictures. In real life, the consumers' experience of their cosmetics' effects is dynamic and some of the benefits can be better observed under movement. In order to capture motion-related performance of cosmetics, we developed a video-based paired comparison on an online platform.

The term biopolymer refers to materials obtained by chemically modifying natural biological substances or producing them through biotechnological processes. They are biodegradable, biocompatible, and non-toxic. Due to these advantages, biopolymers have wide applications in conventional cosmetics and new trends and have emerged as essential ingredients that function as rheological modifiers, emulsifiers, film-formers, moisturizers, hydrators, antimicrobials, and, more recently, materials with metabolic activity on skin. Developing approaches that exploit these features is a challenge for formulating skin, hair, and oral care products and dermatological formulations. This article presents an overview of the use of the principal biopolymers used in cosmetic formulations and describes their sources, recently derived structures, novel applications, and safety aspects of the use of these molecules.

Skin barrier properties are critical for maintaining epidermal water content, protecting from environmental factors, and providing first line of defense against pathogens. In this study we investigated the non-proteinogenic amino acid L-4-Thiazolylalanine (L4) as a potential active ingredient on skin protection and barrier strength.

This article measures and discusses the effects of different shower gels on the consumption of water used during a shower.

The excessive use of plastic packaging, even though it is possible to recycle it, is one of the main causes of global warming. In this study, dissolvable shower gel tablets for multiple uses have been developed in order to reduce the use of fresh plastic packaging.

The multiple protective functions of the skin derive from the interactions between epithelial skin and immune cells as well as the commensal microbiota. Developed in the last trimester of intra-uterine life, the skin barrier adapts dynamically after birth. Specific differences in the structure and physiology have been disclosed between infant and adult skin. The stratum corneum of infants is thinner and structured by thicker corneocytes with a more anisotropic surface in comparison to adult skin. Lower levels of the natural moisturizing factor and its constituents, together with the increased protease activity in the epidermis result in dry baby skin and ongoing adaptation of the desquamation to the extra-uterine environment. Infant epidermis is characterized by an accelerated proliferation rate and clinically competent permeability barrier in term neonates, despite the higher baseline values of transepidermal water loss in infants. The skin surface of newborns is less acidic, which could increase susceptibility to diaper and atopic dermatitis. Immediately after birth, skin is colonized by commensal bacteria—a process dependent on the mode of delivery and of major importance for the maturation of the immune system. Skin bacterial diversity and dysbiosis have been related to different pathology such as atopic and seborrheic dermatitis. This paper focuses on the ongoing structural, functional and biochemical adaptation of the human skin barrier after birth. We discuss the interactions on the ‘skin barrier/ microbiota/ immune system’ axis and their role in the development of competent functional integrity of the epidermal barrier.

Glyoxylic acid (GA) is widely used as a straight perming agent for hair care products, however, advanced GA penetration-enhancing agents are desired due to the peculiar odour and hair colour fading caused by the continuous use of GA products. Hence, it is important to develop a penetration-enhancing agent that helps minimize the GA concentration. We have found that the combined use of GA and glycolic acid (GCA) has a strong hair straightening effect.

Nowadays, it is recognized the need for improved safety and efficacy protocols to evaluate the human stratum corneum (SC) and its interaction with topical and cosmetic formulations by minimally or non-invasive methodologies. The aim of our research work was to streamline the HPLC-TBARS-EVSC (high-performance liquid chromatography–thiobarbituric acid reactive substances–ex vivo stratum corneum) methodology, by exploring the results of a group of 18 subjects.

Asian subjects are particularly prone to skin sensitivity. We developed a facial cream and balm containing 4-t-butylcyclohexanol to provide skin comfort and a soothing effect for sensitive skin.

Scalp hair has the greatest number of hairs (typically 1–5) per follicular unit but is also the most susceptible body site to hair loss with age. Hence, we set-out to determine the degree to which scalp hair parameters change with age in women and men, any sex differences thereof and whether hair loss is random across follicular units.